Cas no 865444-79-7 (4-chloro-5-methylimidazo[4,3-f][1,2,4]triazine)

• Product Name: 4-chloro-5-methylimidazo[4,3-f][1,2,4]triazine
• CAS No: 865444-79-7
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD08166402
• CID: 850498
• PubChem ID: 11715236
• Update Time: 2025-06-15

4-chloro-5-methylimidazo[4,3-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methyl-Imidazo[5,1-f][1,2,4]triazine
• 4-Chloro-5-methylimidazo[1,5-f][1,2,4]triazine
• 4-chloro-5-methylimidazo[5,1-f][1,2,4]triazine
• 4-chloro-5-methylimidazo[4,3-f][1,2,4]triazine
• SCHEMBL5988582
• EN300-1601421
• 865444-79-7
• PB12493
• CS-0057447
• P10555
• PS-17364
• Z1198176317
• DTXSID801246487
• KUQZKUDARXMPQV-UHFFFAOYSA-N
• Imidazo[5,1-f][1,2,4]triazine, 4-chloro-5-methyl-
• AKOS006285991

• MDL： MFCD08166402
• Inchi： 1S/C6H5ClN4/c1-4-5-6(7)8-2-10-11(5)3-9-4/h2-3H,1H3
• InChI Key： KUQZKUDARXMPQV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C)N=CN2N=CN=1

Computed Properties

• Exact Mass: 168.0202739g/mol
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-chloro-5-methylimidazo[4,3-f][1,2,4]triazine

Comprehensive Overview of 4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine (CAS No. 865444-79-7)

4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine (CAS No. 865444-79-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[4,3-f][1,2,4]triazine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro and methyl substituents on the imidazole ring enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for 4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine has surged, driven by its relevance in medicinal chemistry and material science. A growing number of studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and cancer. For instance, its structural analogs have shown promise in targeting protein kinases, which are critical in cellular signaling. This has led to increased searches for "CAS 865444-79-7 suppliers" and "4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine synthesis" on academic and industrial platforms. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug development.

From a synthetic perspective, 4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine is often prepared via multi-step reactions involving cyclization and halogenation processes. Its CAS No. 865444-79-7 is frequently referenced in patents and journals, underscoring its industrial importance. Researchers are also exploring its potential in green chemistry, with efforts to optimize its synthesis using eco-friendly catalysts. Questions like "How to purify 4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine?" or "What solvents are compatible with CAS 865444-79-7?" are commonly encountered in forums, reflecting practical challenges in its handling.

The compound's physicochemical properties, such as solubility and melting point, are critical for its application in formulations. Recent advancements in computational chemistry have enabled better predictions of its behavior in biological systems, further driving interest. Additionally, its potential use in catalysis and polymer science has been explored, with studies focusing on its role as a ligand or building block for functional materials. Searches for "4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine safety data" and "CAS 865444-79-7 MSDS" indicate a strong emphasis on regulatory compliance and workplace safety.

Looking ahead, 4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine is poised to remain a key player in interdisciplinary research. Its compatibility with click chemistry and other modern synthetic techniques opens doors for innovative applications. As the scientific community continues to uncover its potential, collaborations between academia and industry will be essential to harness its full capabilities. For those seeking detailed protocols or spectroscopic data, resources like "4-Chloro-5-methylimidazo[4,3-f][1,2,4]triazine NMR spectra" and "CAS 865444-79-7 HPLC methods" are increasingly sought after, highlighting the compound's expanding role in advanced research.